(S)-Mephenytoin
(S)-Mephenytoin
Brand Name:
Vulcanchem
CAS No.:
70989-04-7
VCID:
VC0013647
InChI:
InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m0/s1
SMILES:
CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
Molecular Formula:
C12H14N2O2
Molecular Weight:
218.25 g/mol
(S)-Mephenytoin
CAS No.: 70989-04-7
Reference Standards
VCID: VC0013647
Molecular Formula: C12H14N2O2
Molecular Weight: 218.25 g/mol
| CAS No. | 70989-04-7 |
|---|---|
| Product Name | (S)-Mephenytoin |
| Molecular Formula | C12H14N2O2 |
| Molecular Weight | 218.25 g/mol |
| IUPAC Name | (5S)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m0/s1 |
| Standard InChIKey | GMHKMTDVRCWUDX-LBPRGKRZSA-N |
| Isomeric SMILES | CC[C@@]1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
| SMILES | CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
| Canonical SMILES | CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | (S)-5-Ethyl-3-methyl-5-phenylhydantoin; (+)-Mephenytoin; (5S)-5-Ethyl-3-methyl-5-phenyl-2,4-imidazolidinedione; |
| PubChem Compound | 107921 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume